Cas no 917909-42-3 (Benzenamine, 3-fluoro-2-[(tetrahydro-3-furanyl)oxy]-)

• Product Name: Benzenamine, 3-fluoro-2-[(tetrahydro-3-furanyl)oxy]-
• CAS No: 917909-42-3
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 782375
• PubChem ID: 59360024
• Update Time: 2025-04-19

Benzenamine, 3-fluoro-2-[(tetrahydro-3-furanyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-fluoro-2-[(tetrahydro-3-furanyl)oxy]-
• 3-fluoro-2-(oxolan-3-yloxy)aniline
• 917909-42-3
• PSVWCVYTLCWPGC-UHFFFAOYSA-N
• 3-Fluoro-2-((tetrahydrofuran-3-yl)oxy)aniline
• SCHEMBL3801135
• 3-Fluoro-2-(tetrahydro-furan-3-yloxy)-phenylamine
• 3-Fluoro-2-[(oxolan-3-yl)oxy]aniline
• DTXSID80731623

• Inchi： 1S/C10H12FNO2/c11-8-2-1-3-9(12)10(8)14-7-4-5-13-6-7/h1-3,7H,4-6,12H2
• InChI Key： PSVWCVYTLCWPGC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC1COCC1)N

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.5Ų